2,4-Difluoro-5-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]aniline

• IUPAC Name: 2,4-difluoro-5-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]aniline
• InChI: InChI=1S/C10H6F5N3O/c11-5-2-6(12)7(16)1-4(5)9-17-8(18-19-9)3-10(13,14)15/h1-2H,3,16H2
• InChI Key: PPMGWVZJSGSVAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N)F)F)C2=NC(=NO2)CC(F)(F)F
• Molecular Formula: C10H6F5N3O
• Molecular Weight: 279.17 g/mol

Description

2,4-Difluoro-5-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]aniline, also known as TFOA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. TFOA is a member of the oxadiazole family, which is known to have various biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

Scientific Research Applications

Antitumor Activity

The novel 1,2,4-oxadiazole and trifluoromethylpyridine derivatives, related to 2,4-Difluoro-5-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]aniline, have been explored for their potential medical applications. Studies have shown that these compounds exhibit significant antitumor activity. In vitro anti-cancer assessments in a panel of 12 cell lines revealed a good potency for certain derivatives, highlighting the potential of these compounds in cancer therapy (Maftei et al., 2016).

Synthesis and Structural Analysis

Research has also focused on the synthesis and structural analysis of derivatives of 2,4-Difluoro-5-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]aniline. This includes the study of their chemical properties and the development of efficient synthetic processes for these compounds, contributing to their potential use in various scientific and industrial applications (Yang Shijing, 2013).

Applications in Materials Science

These compounds have found applications in materials science, particularly in the development of novel polymers and materials with specific properties like high fluorescence and electroluminescence. Studies have focused on the synthesis of novel polymers and their potential use in advanced materials technology, especially in the field of organic electronics and optoelectronics (Wang et al., 2006).

Development of Novel Pesticides

The derivatives of 2,4-Difluoro-5-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]aniline have also been utilized in the synthesis of novel pesticides. Research in this area has led to the development of effective compounds with potent growth-retarding activity against various pests, contributing to advancements in agricultural sciences (Liu An-chan, 2015).